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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid
CAS No.: 23609-89-4
Cat. No.: B1500531
Get Quote
. J

Introduction & Scope

The reliability of quantitative analytical data depends entirely on the quality of the reference
standards employed. 4-Amino-5-methylpicolinic acid presents specific challenges due to its
zwitterionic nature, which affects its solubility, ionization efficiency in LC-MS, and retention
behavior in Reverse Phase HPLC.

This protocol details a self-validating workflow for converting the methyl ester precursor into the
free acid form, followed by a purification strategy that exploits the compound's isoelectric point
(p!) to achieve >99.5% purity.

Key Chemical Properties
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Property Specification

IUPAC Name 4-Amino-5-methylpyridine-2-carboxylic acid

CAS Number 23609-89-4

Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol

Appearance White to Off-white Crystalline Solid

Solubility Soluble.in DMSO, dilute acid/base; sparingly
soluble in water (neutral pH)

pKa (Calculated) ~3.5 (COOH), ~6.8 (Pyridine N)

Synthesis & Purification Workflow

The preparation utilizes a base-catalyzed hydrolysis of Methyl 4-amino-5-methylpicolinate,
followed by controlled pH adjustment to precipitate the target compound at its isoelectric point.
This method minimizes inorganic salt contamination compared to acid hydrolysis.

Process Logic Diagram
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Figure 1: Step-by-step workflow for the preparation of the analytical standard. The critical
control point is the pH adjustment to the isoelectric range (3-4).

Detailed Experimental Protocol
Reagents & Equipment

e Precursor: Methyl 4-amino-5-methylpicolinate (Purity >95%).
e Solvents: Methanol (HPLC Grade), Water (Milli-Q), Ethanol.
e Reagents: Sodium Hydroxide (5N), Hydrochloric Acid (2M and 6M).

e Equipment: Rotary Evaporator, pH Meter (calibrated), Vacuum Oven.

Synthesis Procedure

e Dissolution: In a round-bottom flask, dissolve 1.50 g (8.12 mmol) of Methyl 4-amino-5-
methylpicolinate in 15 mL of Methanol.

o Hydrolysis: Add 15 mL of 5N NaOH dropwise. Stir the resulting suspension/solution at room
temperature (20-25°C) for 12—-16 hours.

o Checkpoint: Monitor by TLC or HPLC. The starting ester peak should be undetectable.

e Concentration: Remove the methanol under reduced pressure (Rotavap) at 40°C. Do not
distill to dryness; leave the agueous residue.

» Precipitation (Critical Step):

Dilute the residue with 20 mL of water.

o

[¢]

Place the flask in an ice bath (0-4°C).

o

Slowly add 2M HCI while monitoring pH continuously.

[e]

Target: Adjust pH to 3.0 — 4.0. This range corresponds to the zwitterionic form where
solubility is lowest.
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e |solation: Stir the slurry for 30 minutes at 0°C. Filter the white precipitate using a sintered
glass funnel.

e Washing: Wash the cake twice with 5 mL of ice-cold water to remove residual NacCl.
e Drying: Dry the solid in a vacuum oven at 50°C for 24 hours.
o Expected Yield: ~0.8 — 1.0 g (60—-75%).
Purification (Optional)
If the crude purity is <99.0% (by HPLC area), perform recrystallization:
e Suspend the solid in a minimum volume of hot water (80°C).
e Add Ethanol dropwise until the solution becomes slightly turbid.
 Allow to cool slowly to room temperature, then to 4°C.

 Filter and dry as above.

Analytical Qualification (Standardization)

To qualify the material as a Primary Reference Standard, the following tests must be
performed.

Identity Confirmation

e Mass Spectrometry (ESI+):

o Expected [M+H]*: m/z 153.07

o Fragment ions: Loss of COOH (m/z ~107).
e 'HNMR (400 MHz, DMSO-de):

o Note: Use DMSO-des with a drop of DCI or NaOD if solubility is poor, but neutral DMSO
usually works for the zwitterion.
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[e]

0 2.15 (s, 3H): Methyl group at C5.

(¢]

[¢]

[¢]

[e]

0 12.5 (br s, 1H): Carboxylic acid.

0 7.85 (s, 1H): Aromatic proton at C3.

0 8.10 (s, 1H): Aromatic proton at C6.

0 6.50 (br s, 2H): Amino group (exchangeable).

Purity Determination (HPLC-UV)

A specialized method is required due to the polar nature of the compound. Standard C18

columns may show poor retention (dewetting).

Parameter

Condition

Column

Waters XSelect HSS T3 (C18), 3.5 um, 4.6 x

150 mm (Designed for polar retention)

Mobile Phase A

0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
) 0-2 min: 0% B (Isocratic hold for retention)2-15
Gradient ) )
min: 0% - 40% B15-20 min: 40% - 90% B
Detection UV at 254 nm (primary) and 210 nm
Temperature 30°C

Acceptance Criteria:
e Purity: 2 99.5% (Area normalization).

¢ No single impurity: > 0.1%.

Content Assay (QNMR)
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For use as a quantitative standard, determine the absolute assay (w/w%) using quantitative
NMR (gNMR) with an internal standard (e.g., Maleic acid or Benzyl benzoate) to account for
residual water or salts.

e Formula:

(Where I=Integral, N=Number of protons, M=Molecular Weight, W=Weight, P=Purity of
Internal Standard)

Stability & Storage

o Storage: Store in a tightly sealed amber vial at -20°C. The compound is stable for >2 years if
kept dry.

o Hygroscopicity: The zwitterionic form can be hygroscopic. Equilibrate to room temperature
before weighing to prevent condensation.

» Solution Stability: Stock solutions in DMSO are stable for 1 month at 4°C. Aqueous solutions
should be prepared fresh or buffered to prevent pH drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1500531/docs#application-note-preparation-of-4-
amino-5-methylpicolinic-acid-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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